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Compound of Interest

Compound Name: 4'-Methoxychalcone

Cat. No.: B191833

Introduction

4'-Methoxychalcone is a flavonoid, a class of natural products that has garnered significant
attention in the scientific community for its diverse pharmacological activities. As a prominent
member of the chalcone family, it is characterized by an open-chain structure with two aromatic
rings linked by a three-carbon a,-unsaturated carbonyl system. This technical guide provides
a comprehensive overview of the chemical properties, characterization, and synthesis of 4'-
methoxychalcone, tailored for professionals in research and drug development.

Chemical Properties

The fundamental chemical and physical properties of 4'-methoxychalcone are summarized
below, providing essential data for its handling, formulation, and analysis.
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Property Value Source(s)
E)-1-(4-methoxyphenyl)-3-

IUPAC Name (51 ypheny) [1]
phenylprop-2-en-1-one
4'-Methoxychalcone, 1-(4-

Synonyms methoxyphenyl)-3-phenyl-2- [1]

propen-1-one

Chemical Formula C16H1402 [1]
Molecular Weight 238.28 g/mol [1]
Appearance White to pale yellow solid [2]
Melting Point 101-103 °C [2]
Soluble in dichloromethane
Solubility and methanol. Insoluble in [2]
water.
Stable under normal
Stability conditions. Incompatible with [2]

strong oxidizing agents.

Spectroscopic Characterization

The structural elucidation of 4'-methoxychalcone is primarily achieved through various

spectroscopic techniques. The characteristic spectral data are indispensable for its

identification and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Chemical Coupling
Nucleus Shift (8) Multiplicity Constant Assighment Source(s)
ppm (J) Hz
1H 3.882 s -OCHs [3]
6.978 d 15.6 Ar-H [3]
7.377 m Ar-H [3]
7.511 d 15.6 =CH- (B) [3]
7.558 m Ar-H [3]
7.733 d 15.6 =CH- (a) [3]
8.029 d Ar-H [3]
13C 55.65 -OCHs [4]
Aromatic &
113-132 . [4]
Vinylic C
163.04 ca4 [4]
187.28 C=0 [4]
Infrared (IR) Spectroscopy
Wavenumber (cm~?) Functional Group Source(s)

~3051 C-H (aromatic) stretching [5]
~2800 CHz stretching [5]
~1697 C=0 (carbonyl) stretching [5]
~751 Aromatic bending [5]

Mass Spectrometry (MS)

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://www.chemicalbook.com/SpectrumEN_41564-68-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_41564-68-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_41564-68-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_41564-68-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_41564-68-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_41564-68-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_41564-68-5_1HNMR.htm
https://www.scitepress.org/Papers/2020/108019/108019.pdf
https://www.scitepress.org/Papers/2020/108019/108019.pdf
https://www.scitepress.org/Papers/2020/108019/108019.pdf
https://www.scitepress.org/Papers/2020/108019/108019.pdf
https://scispace.com/pdf/chemical-synthesis-of-chalcones-by-claisen-schmidt-480lmpm5su.pdf
https://scispace.com/pdf/chemical-synthesis-of-chalcones-by-claisen-schmidt-480lmpm5su.pdf
https://scispace.com/pdf/chemical-synthesis-of-chalcones-by-claisen-schmidt-480lmpm5su.pdf
https://scispace.com/pdf/chemical-synthesis-of-chalcones-by-claisen-schmidt-480lmpm5su.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Technique miz Interpretation Source(s)
GC-MS (El) 238 [M]* (Molecular ion) [1]

135 [M-C7HsO]* [1]

77 [CeHs]* [1]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of 4'-
methoxychalcone are provided below. These protocols are based on established laboratory
procedures.

Synthesis via Claisen-Schmidt Condensation

This protocol describes a solvent-free, environmentally friendly approach to the synthesis of 4'-
methoxychalcone.[4][6]

Materials:

4-Methoxyacetophenone

e Benzaldehyde

e Sodium hydroxide (NaOH), solid

e Mortar and pestle

o Ethanol (96%) for recrystallization
e Hydrochloric acid (HCI), 10% (v/v)

e Deionized water

Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

Procedure:
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e In a mortar, combine equimolar amounts of 4-methoxyacetophenone and benzaldehyde.
e Add a catalytic amount of solid sodium hydroxide to the mixture.

o Grind the mixture at room temperature for approximately 30 minutes. The progress of the
reaction should be monitored by TLC.

o Upon completion, dilute the reaction mixture with cold deionized water.
o Neutralize the mixture with a cold 10% HCI solution until a precipitate forms.

« Filter the crude product using vacuum filtration and wash with cold water.

Purification by Recrystallization

This procedure outlines the purification of the crude 4'-methoxychalcone.[2]

Materials:

Crude 4'-methoxychalcone

o Ethanol (95%)

e Erlenmeyer flask

e Hot plate

e Bichner funnel and filter flask

 Filter paper

Procedure:

» Transfer the crude 4'-methoxychalcone to an Erlenmeyer flask.

e Add a minimal amount of 95% ethanol to the flask and gently heat the mixture on a hot plate
while stirring until the solid completely dissolves.
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* Remove the flask from the heat and allow it to cool slowly to room temperature to facilitate
the formation of large crystals.

» Further cool the flask in an ice bath to maximize the yield of the purified crystals.
o Collect the crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of ice-cold 95% ethanol to remove any remaining

impurities.

Dry the purified crystals under vacuum.

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Prepare a sample by dissolving approximately 10-20 mg of purified 4'-methoxychalcone in
about 0.5-0.7 mL of deuterated chloroform (CDCIs).

Transfer the solution to an NMR tube.

Acquire *H and 13C NMR spectra using a standard NMR spectrometer (e.g., 400 MHz).

Process the spectra to determine chemical shifts, multiplicities, and coupling constants.
Infrared (IR) Spectroscopy:

o Prepare a KBr pellet by grinding a small amount of purified 4'-methoxychalcone with dry
potassium bromide (KBr).

 Alternatively, prepare a mull by grinding the sample with a few drops of Nujol.[7]
e Acquire the IR spectrum using an FTIR spectrometer over a range of 4000-400 cm~1.
Mass Spectrometry (MS):

e For GC-MS analysis, dissolve a small amount of the sample in a suitable volatile solvent
(e.g., dichloromethane).
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« Inject the solution into a GC-MS system equipped with a suitable capillary column (e.g., DB-
5).

« Use a standard temperature program to separate the components.

e Acquire the mass spectrum using electron ionization (El) at 70 eV.[8]

Biological Activity and Signaling Pathway

4'-Methoxychalcone and its derivatives have been reported to exhibit various biological
activities, including anti-inflammatory and anti-cancer effects. One of the key mechanisms
underlying these effects is the activation of Peroxisome Proliferator-Activated Receptor-gamma
(PPARYy), a nuclear receptor that plays a crucial role in regulating inflammation and
metabolism.[9][10]

PPARYy Signaling Pathway in Inflammation

The activation of PPARYy by ligands such as 4'-methoxychalcone can lead to the
transrepression of pro-inflammatory genes. This process involves the inhibition of key
inflammatory signaling pathways like the NF-kB pathway. The following diagram illustrates a
simplified representation of this signaling cascade.
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Figure 1: PPARY signaling pathway in inflammation.
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Conclusion

4'-Methoxychalcone stands out as a molecule of significant interest due to its accessible
synthesis and promising biological activities. This guide provides a foundational resource for
researchers, offering detailed information on its chemical properties, robust protocols for its
preparation and characterization, and insights into its mechanism of action. The continued
exploration of 4'-methoxychalcone and its derivatives holds considerable potential for the
development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b191833#4-methoxychalcone-chemical-properties-
and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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